Cas no 16218-74-9 (1-Methylquinolinium toluene-p-sulphonate)

• Product Name: 1-Methylquinolinium toluene-p-sulphonate
• CAS No: 16218-74-9
• MF: C₁₇H₁₇NO₃S
• MW: 315.386783361435
• CID: 145926
• PubChem ID: 20471186
• Update Time: 2025-04-19

1-Methylquinolinium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

• 1-Methylquinolinium toluene-p-sulphonate
• 4-methylbenzenesulfonate,1-methylquinolin-1-ium
• 1-methylquinolinium 4-methylbenzenesulfonate
• 1-Methylquinolinium tosylate
• NS00086956
• DTXSID30936646
• 4-methylbenzenesulfonate;1-methylquinolin-1-ium
• UNII-C3D5V2XQ2J
• 1-METHYLQUINOLINIUM TOLUENE-P-SULFONATE
• EINECS 240-346-1
• 1-Methylquinolin-1-ium 4-methylbenzene-1-sulfonate
• 16218-74-9
• SCHEMBL4848699
• N-Methylquinolinium p-toluenesulfonate
• C3D5V2XQ2J
• Quinolinium, 1-methyl-, 4-methylbenzenesulfonate (1:1)

• Inchi： 1S/C10H10N.C7H8O3S/c1-11-8-4-6-9-5-2-3-7-10(9)11;1-6-2-4-7(5-3-6)11(8,9)10/h2-8H,1H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： UKQVAKKCHJNWPC-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+]1(C)C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 315.09301
• Monoisotopic Mass: 315.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 61.08